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Compound of Interest

2-Chloroisonicotinimidamide
Compound Name:

hydrochloride
CAS No.: 82019-89-4
Cat. No.: B1523011

Get Quote

Executive Summary

This technical guide outlines the rigorous handling, storage, and solubilization protocols for 2-
Chloroisonicotinimidamide hydrochloride (also known as 2-chloro-4-
pyridinecarboximidamide HCI). As a functionalized pyridine amidine, this compound serves as
a critical intermediate in the synthesis of bioactive heterocyclic inhibitors.

Critical Technical Insight: The amidine moiety (-C(=NH)NH-z) is chemically distinct from a
standard amide. In its hydrochloride salt form, it is significantly more stable than the free base
but exhibits pronounced hygroscopicity. Exposure to atmospheric moisture can catalyze
hydrolysis to the corresponding amide (2-chloroisonicotinamide) or ester, compromising yield
and purity in downstream applications. This guide prioritizes moisture mitigation and hydrolytic
stability.

Physicochemical Profile
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Specification

Technical Note

Chemical Name

2-Chloroisonicotinimidamide

hydrochloride

Synonyms

2-Chloro-4-

pyridinecarboximidamide HCI;

2-Chloropyridine-4-amidine
HCI

CAS Number

100859-84-5 (Free Base)

Note: HCI salt often referenced
under free base CAS or
internal 1Ds.[1][2][3][4][5]

Molecular Formula

CesHsCIN3 - HCI

Molecular Weight ~192.05 g/mol (Salt) Free base MW: 155.58 g/mol
White to off-white crystalline Color change (yellowing)
Appearance ] o ]
solid indicates degradation.
N DMSO (>50 mg/mL); Water See Reconstitution Protocol
Solubility
(Soluble) below.
o ) Rapidly absorbs atmospheric
Hygroscopicity High

water.

Safety & Hazard Assessment (GHS Standards)

Refer to the specific Safety Data Sheet (SDS) from your supplier before handling.

Primary Hazards:

o Skin/Eye Irritation (H315, H319): The hydrochloride acid component poses a contact risk.

» Respiratory Irritation (H335): Fine dust inhalation must be avoided.[2][6]

Required PPE:

o Respiratory: N95/P2 particulate respirator or fume hood operations.
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e Ocular: Chemical splash goggles (ANSI Z87.1).

o Dermal: Nitrile gloves (minimum thickness 0.11 mm).

Storage & Stability Protocol
The Mechanism of Degradation

The primary threat to 2-Chloroisonicotinimidamide HCI is hydrolysis.

Result: Conversion to the inert amide impurity, which is often difficult to separate
chromatographically.

Storage Directives

o Temperature: Store at -20°C for long-term (>1 month). 2-8°C is acceptable for active use (<1
week).

o Atmosphere: Store under inert gas (Argon or Nitrogen). The container must be tightly sealed
with electrical tape or Parafilm to prevent moisture ingress.

o Desiccation: Secondary containment with active desiccant (silica gel or Drierite) is
mandatory.

Reconstitution & Solubilization Protocol

Objective: Create a stable stock solution while minimizing hydrolytic degradation.

Solvents of Choice

o DMSO (Dimethyl Sulfoxide): Preferred for stock solutions.[7] High solubility, prevents
hydrolysis if anhydrous.

o Water/PBS: Only for immediate use. The high ionic strength and pH of the salt solution can
accelerate degradation over time.

Step-by-Step Procedure

Step 1: Equilibration
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» Remove the vial from -20°C storage.

o CRITICAL: Allow the closed vial to equilibrate to room temperature (approx. 30 mins) inside
a desiccator. Opening a cold vial introduces condensation, instantly degrading the surface
layer of the solid.

Step 2: Weighing
e Perform weighing quickly to minimize air exposure.

« If high precision is required, weigh inside a glove box or use an antistatic gun to reduce static
dispersion of the dry powder.

Step 3: Dissolution (Standard Stock: 100 mM)
o Calculate the required volume of Anhydrous DMSO (Grade =99.9%, water <50 ppm).
e Add solvent to the solid. Vortex gently for 30-60 seconds.

» Note: If the solution remains cloudy, sonicate in a water bath at ambient temperature for 2
minutes. Avoid heating above 30°C.

Step 4: Aliquoting

e Do not store the bulk stock. Aliquot into single-use volumes (e.g., 50 pyL or 100 pL) in amber
microcentrifuge tubes.

» Store aliquots at -20°C or -80°C. Avoid freeze-thaw cycles (maximum 1 cycle
recommended).

Workflow Visualization

The following diagram illustrates the "Self-Validating” handling logic. If a check fails (e.g.,
condensation present), the protocol redirects to a safety step to prevent experimental failure.
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Figure 1: Decision-tree workflow for the retrieval, inspection, and solubilization of hygroscopic
amidine salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
. jubilantingrevia.com [jubilantingrevia.com]

. fishersci.co.uk [fishersci.co.uk]

. dcfinechemicals.com [dcfinechemicals.com]

1
2
3
e 4. DMSO HCI | C2H7CIOS | CID 12206146 - PubChem [pubchem.ncbi.nlm.nih.gov]
5
6. cdhfinechemical.com [cdhfinechemical.com]

.

. pdf.benchchem.com [pdf.benchchem.com]

¢ To cite this document: BenchChem. [Technical Application Note: 2-Chloroisonicotinimidamide
Hydrochloride Handling & Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1523011/docs#technical-application-note-2-
chloroisonicotinimidamide-hydrochloride-handling-storage]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/DMSO-HCl
https://pubchem.ncbi.nlm.nih.gov/compound/DMSO-HCl
https://www.benchchem.com/product/b1523011?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://www.fishersci.co.uk/store/msds?partNumber=P/7960&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/DMSO-HCl
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103630-SDS-EN.pdf
https://www.cdhfinechemical.com/images/product/msds/5_130769717_HYDROCHLORICACID-CASNO-7647-01-0-MSDS.pdf
https://pdf.benchchem.com/3047/impact_of_hygroscopic_DMSO_on_OPC_14523_hydrochloride_solubility.pdf
https://www.benchchem.com/product/b1523011/docs#technical-application-note-2-chloroisonicotinimidamide-hydrochloride-handling-storage
https://www.benchchem.com/product/b1523011/docs#technical-application-note-2-chloroisonicotinimidamide-hydrochloride-handling-storage
https://www.benchchem.com/product/b1523011/docs#technical-application-note-2-chloroisonicotinimidamide-hydrochloride-handling-storage
https://www.benchchem.com/product/b1523011/docs#technical-application-note-2-chloroisonicotinimidamide-hydrochloride-handling-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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